Cas no 1806917-72-5 (Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1806917-72-5
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4808711
• Update Time: 2025-10-31

Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H7BrClF2NO2/c1-16-9(15)6-5(8(12)13)2-4(3-11)14-7(6)10/h2,8H,3H2,1H3
• InChI Key： LBYUZZNJGYUCSU-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)C(C(F)F)=CC(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate

Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806917-72-5): A Comprehensive Overview

Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806917-72-5) is a multifunctional compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its bromine, chlorine, and difluoromethyl functionalities, exhibits a wide range of potential applications, particularly in the development of novel pharmaceuticals and agrochemicals.

The molecular formula of Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate is C₁₁H₉BrClF₂O₂, and its molecular weight is approximately 330.54 g/mol. The presence of multiple halogen substituents and the difluoromethyl group imparts unique chemical properties to this compound, making it an attractive candidate for various synthetic transformations and biological evaluations.

In recent years, the synthesis and characterization of Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate have been extensively studied. Researchers have developed efficient synthetic routes to produce this compound with high yields and purity. One notable method involves the sequential functionalization of a pyridine scaffold, followed by selective halogenation and esterification steps. These synthetic strategies not only enhance the accessibility of the compound but also provide valuable insights into its reactivity and stability under different conditions.

The biological activity of Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate has been a focal point of numerous studies. Preliminary in vitro assays have demonstrated that this compound exhibits potent inhibitory effects against various enzymes and receptors, suggesting its potential as a lead molecule for drug discovery. For instance, it has shown promising activity against certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate ion channels and neurotransmitter receptors has been explored in the context of neurological disorders.

Beyond its pharmaceutical applications, Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate has also found utility in the development of agrochemicals. Its structural features make it suitable for designing pesticides with enhanced efficacy and reduced environmental impact. Studies have shown that derivatives of this compound can effectively control a broad spectrum of pests while minimizing toxicity to non-target organisms.

The physical properties of Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate, such as its solubility, melting point, and stability, have been thoroughly investigated. These properties are crucial for optimizing its formulation and delivery in both pharmaceutical and agrochemical applications. For example, its solubility in organic solvents facilitates its use in solution-based processes, while its thermal stability ensures that it remains intact during processing and storage.

In terms of safety and environmental impact, rigorous assessments have been conducted to evaluate the potential risks associated with handling and using Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate. These assessments include toxicological studies to determine its effects on human health and ecological toxicity tests to assess its impact on aquatic and terrestrial ecosystems. The results indicate that while proper handling precautions are necessary, the compound can be safely used within established guidelines.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular behavior of Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, which are essential for predicting its behavior in various chemical reactions. These computational tools have also facilitated the design of novel derivatives with improved properties for specific applications.

In conclusion, Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806917-72-5) is a versatile compound with significant potential in both pharmaceutical and agrochemical research. Its unique chemical structure and biological activity make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding the scope of this intriguing molecule.